Cas no 85785-00-8 (N,N-DIMETHYLANILINE-D11)

• Product Name: N,N-DIMETHYLANILINE-D11
• CAS No: 85785-00-8
• MF: C₈H₁₁N
• MW: 132.247420549393
• CID: 991030
• Update Time: 2025-05-23

N,N-DIMETHYLANILINE-D11 Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYLANILINE-D11
• Aniline-d5, N,N-di(methyl-d3)- (6CI)

• Inchi： 1S/C8H11N/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3/i1D3,2D3,3D,4D,5D,6D,7D
• InChI Key： JLTDJTHDQAWBAV-JFZRXOORSA-N
• SMILES： N(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-DIMETHYLANILINE-D11

N,N-Dimethylaniline-D11: A Comprehensive Overview

N,N-Dimethylaniline-D11, also known by its CAS number 85785-00-8, is a specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of aniline, with two methyl groups attached to the nitrogen atom, and it incorporates deuterium in its structure, specifically at the D11 position. The presence of deuterium introduces unique properties that make this compound valuable in research and development.

The synthesis of N,N-Dimethylaniline-D11 involves advanced chemical processes that ensure high purity and isotopic enrichment. Recent studies have highlighted its potential in fields such as materials science, pharmaceuticals, and analytical chemistry. For instance, researchers have explored its use as a precursor in the synthesis of advanced materials, where the deuterium content enhances stability and performance under extreme conditions.

One of the most promising applications of N,N-Dimethylaniline-D11 is in the development of new drug delivery systems. Its unique chemical structure allows for controlled release mechanisms, which are critical in targeted therapies. Additionally, its isotopic composition makes it an ideal candidate for use in nuclear magnetic resonance (NMR) spectroscopy, where deuterium can be used to probe molecular dynamics with unprecedented precision.

Recent advancements in green chemistry have also brought attention to the environmental impact of chemical compounds like N,N-Dimethylaniline-D11. Scientists are now focusing on developing sustainable synthesis methods that minimize waste and reduce energy consumption. These efforts are not only enhancing the eco-friendliness of the compound but also aligning its production with global sustainability goals.

In terms of physical properties, N,N-Dimethylaniline-D11 exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility characteristics also make it versatile for use in various solvents, further expanding its applicability across different industries.

The demand for N,N-Dimethylaniline-D11 has been steadily increasing due to its role in cutting-edge research projects. For example, it has been utilized in the development of advanced sensors and imaging agents, where its isotopic properties provide enhanced sensitivity and accuracy. Furthermore, its use in catalytic processes has led to improvements in reaction efficiency and selectivity.

In conclusion, N,N-Dimethylaniline-D11 stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique properties, combined with ongoing research into sustainable synthesis methods and novel applications, ensure that it will remain a key player in the chemical industry for years to come.